1-(2-Chloro-1-chloromethyl-ethoxy)-2-nitro-benzene

• Molecular Formula: C9H9Cl2NO3
• Molecular Weight: 250.08 g/mol
• IUPAC Name: 1-(1,3-dichloropropan-2-yloxy)-2-nitrobenzene
• InChI: InChI=1S/C9H9Cl2NO3/c10-5-7(6-11)15-9-4-2-1-3-8(9)12(13)14/h1-4,7H,5-6H2
• InChI Key: BRGSCIFVWZZMPB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])OC(CCl)CCl

Description

1-(2-Chloro-1-chloromethyl-ethoxy)-2-nitro-benzene is a useful research compound. Its molecular formula is C9H9Cl2NO3 and its molecular weight is 250.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1,3-dichloro-propan-2-ol (1.29 g, 10 mmoles) in THF, under nitrogen, was cooled to 0° C., treated dropwise with llithium diisopropylamide (LDA) (5 ml, 2M solution in hexanes, 10 mmoles), while maintaining the temperature constant at 0° C., stirred at 0° C. for 15 minutes, treated with 1-fluoro-2-nitro-benzene (1.2 g ml, 8.5 mmoles) and stirred at room temperature overnight. The reaction mixture was diluted with water and extracted with EtOAc. The extracts were combined, washed with brine, dried over Na2SO4, and concentrated under vacuum, to afford the title compound as an off-white solid (2.0 g, 8 mmoles), identified by HNMR analysis.